(Z)-5-[(5-Methyl-2-thienyl)methylene]-2(5H)-furanone

• CAS No.: 5705-61-3
• Product Name: (Z)-5-[(5-Methyl-2-thienyl)methylene]-2(5H)-furanone
• Molecular Formula: C20H13FN2O
• Molecular Weight: 316.3g/mol
• IUPAC Name: (5E)-5-[(5-methylthiophen-2-yl)methylidene]furan-2-one
• Standard InChI: InChI=1S/C10H8O2S/c1-7-2-4-9(13-7)6-8-3-5-10(11)12-8/h2-6H,1H3/b8-6+
• Standard InChIKey: HLZRGLLFHXXREZ-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=C(S1)/C=C/2\C=CC(=O)O2
• SMILES: CC1=CC=C(S1)C=C2C=CC(=O)O2
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=O)C4=CC=CC=C4F
• Melting Point: 117°C
• Physical Description: Solid
• Description: (Z)-5-[(5-Methyl-2-thienyl)methylene]-2(5H)-furanone belongs to the class of organic compounds known as 2, 5-disubstituted thiophenes. These are organic compounds containing a thiophene that is disubstituted at the C-2, and C5-positions (Z)-5-[(5-Methyl-2-thienyl)methylene]-2(5H)-furanone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (Z)-5-[(5-methyl-2-thienyl)methylene]-2(5H)-furanone is primarily located in the membrane (predicted from logP). Outside of the human body, (Z)-5-[(5-methyl-2-thienyl)methylene]-2(5H)-furanone can be found in herbs and spices and tea. This makes (Z)-5-[(5-methyl-2-thienyl)methylene]-2(5H)-furanone a potential biomarker for the consumption of these food products.
• Solubility: 45.5 [ug/mL]
• PubChem Compound: 11469583
• Last Modified: Nov 11 2021